N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-4-22-14-7-8-15-16(10-14)23-18(19-15)20-17(21)13-6-5-11(2)12(3)9-13/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: SWCSRHSLSIDUOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C18H18N2O2S
• DSSTOX Substance ID: DTXSID50973932
• Molecular Weight: 326.4 g/mol
• CAS No.: 5837-57-0

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide, also known as EBT, is a fluorescent dye that is commonly used in scientific research. EBT is a thiazole-based compound that has a unique fluorescence emission spectrum, making it an ideal tool for a variety of applications in biochemistry, cell biology, and biophysics.

Mechanism of Action

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide works by binding to specific molecules or structures in cells and emitting fluorescence when excited by light. The exact mechanism of action of this compound depends on the specific application. For example, when used as a probe for protein-ligand interactions, this compound binds to the ligand and undergoes a conformational change, resulting in a change in fluorescence intensity.
Biochemical and Physiological Effects
This compound is generally considered to be non-toxic and does not have any significant biochemical or physiological effects on cells or tissues. However, it is important to note that the concentration of this compound used in experiments can affect cell viability and function. Therefore, it is important to optimize the concentration of this compound for each specific experiment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide is its unique fluorescence emission spectrum, which allows for highly sensitive detection and quantification of specific molecules or structures in cells. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of this compound is that it requires excitation with UV light, which can be damaging to cells and tissues. Therefore, it is important to use appropriate safety measures when working with this compound.

Future Directions

There are many potential future directions for research involving N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide. One area of interest is the development of new applications for this compound in the field of lipid metabolism and lipid droplet biology. Additionally, there is potential for the development of new fluorescent probes based on the this compound scaffold that could be used to study a variety of biological processes. Finally, there is interest in the development of new synthesis methods for this compound that could improve its yield and purity.
In conclusion, this compound is a versatile fluorescent dye that has a variety of applications in scientific research. Its unique fluorescence emission spectrum, ease of synthesis, and relatively low toxicity make it a valuable tool for studying a wide range of biological processes. With continued research and development, this compound has the potential to be a valuable tool for scientists in a variety of fields.

Synthesis Methods

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 6-ethoxy-1,3-benzothiazole-2-amine, which is then reacted with 3,4-dimethylbenzoyl chloride to form this compound. The final product is purified using column chromatography to obtain a highly pure compound.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3,4-dimethylbenzamide has a wide range of applications in scientific research. It is commonly used as a fluorescent probe to study protein-protein interactions, protein-ligand interactions, and enzyme activity. This compound can also be used to visualize lipid droplets in cells and to study lipid metabolism. Additionally, this compound has been used to study the dynamics of membrane fusion and fission.